Cas no 38327-39-8 (b,e-Carotene-3,3'-diol, (3R,3'R,6'R,?-cis)-)

• Product Name: b,e-Carotene-3,3'-diol, (3R,3'R,6'R,?-cis)-
• CAS No: 38327-39-8
• MF: C₄₀H₅₆O₂
• MW: 568.871452331543
• CID: 314835
• PubChem ID: 5368396
• Update Time: 2025-04-19

b,e-Carotene-3,3'-diol, (3R,3'R,6'R,?-cis)- Chemical and Physical Properties

Names and Identifiers

• b,e-Carotene-3,3'-diol, (3R,3'R,6'R,?-cis)-
• 4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-(4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl)-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-3-en-1-ol
• (Z)-Xanthophyll
• cis-Lutein
• 127-40-2
• 38327-39-8
• NSC59193
• SCHEMBL822798
• (1R)-4-[18-[(1R,4R)-4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-3-en-1-ol
• CHEMBL1979448
• xanthophyll from alfalfa
• 4',5'-Didehydro-5',6'-dihydro-beta,beta-carotene-3,3'-diol
• LS-15429
• 4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-(4-hydroxy-2,6,6-trimethylcyclohex-1-en-1-yl)-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaen-1-yl]-3,5,5-trimethylcyclohex-2-en-1-ol
• .beta.,3'-diol, (3R,3'R,6'R)-
• 4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-(4-hydroxy-2,6,6-trimethyl-cyclohex-2-en-1-yl)-3,7,12,16-tetramethyl-octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethyl-cyclohex-3-en-1-ol
• NCGC00482960-01
• 3,3'-Dihydroxy-alpha-Carotin
• Q-100115

• Inchi： 1S/C40H56O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-25,35-37,41-42H,26-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+
• InChI Key： KBPHJBAIARWVSC-DKLMTRRASA-N
• SMILES： OC1C=C(C)C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)CC(CC2(C)C)O)/C)/C)C(C)(C)C1

Computed Properties

• Exact Mass: 568.428031
• Monoisotopic Mass: 568.428031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 11

Experimental Properties

• Density: 1.004
• Boiling Point: 702.3°Cat760mmHg
• Flash Point: 269°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls